Cas no 1804896-20-5 (3-Bromo-4-difluoromethoxy-2-(trifluoromethoxy)aniline)

• Product Name: 3-Bromo-4-difluoromethoxy-2-(trifluoromethoxy)aniline
• CAS No: 1804896-20-5
• MF: C₈H₅BrF₅NO₂
• MW: 322.026818990707
• CID: 4792679
• Update Time: 2023-08-17

3-Bromo-4-difluoromethoxy-2-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-difluoromethoxy-2-(trifluoromethoxy)aniline

• Inchi： 1S/C8H5BrF5NO2/c9-5-4(16-7(10)11)2-1-3(15)6(5)17-8(12,13)14/h1-2,7H,15H2
• InChI Key： FQYCUPSSXWODLT-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1OC(F)(F)F)N)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 4
• Topological Polar Surface Area: 44.5